Cas no 2172546-28-8 (ethyl 7-amino-2,2-dimethyl-5-oxaspiro3.4octane-8-carboxylate)

• Product Name: ethyl 7-amino-2,2-dimethyl-5-oxaspiro3.4octane-8-carboxylate
• CAS No: 2172546-28-8
• MF: C₁₂H₂₁NO₃
• MW: 227.300043821335
• CID: 6053934
• PubChem ID: 165823287
• Update Time: 2025-07-02

ethyl 7-amino-2,2-dimethyl-5-oxaspiro3.4octane-8-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 7-amino-2,2-dimethyl-5-oxaspiro3.4octane-8-carboxylate
• ethyl 7-amino-2,2-dimethyl-5-oxaspiro[3.4]octane-8-carboxylate
• EN300-1623605
• 2172546-28-8

• Inchi： 1S/C12H21NO3/c1-4-15-10(14)9-8(13)5-16-12(9)6-11(2,3)7-12/h8-9H,4-7,13H2,1-3H3
• InChI Key： FGLWBRWFGZWDLL-UHFFFAOYSA-N
• SMILES： O1CC(C(C(=O)OCC)C21CC(C)(C)C2)N

Computed Properties

• Exact Mass: 227.15214353g/mol
• Monoisotopic Mass: 227.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 61.6Ų

Additional information on ethyl 7-amino-2,2-dimethyl-5-oxaspiro3.4octane-8-carboxylate

Comprehensive Introduction to Ethyl 7-amino-2,2-dimethyl-5-oxaspiro[3.4]octane-8-carboxylate (CAS No. 2172546-28-8)

Ethyl 7-amino-2,2-dimethyl-5-oxaspiro[3.4]octane-8-carboxylate (CAS No. 2172546-28-8) is a novel spirocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a spiro[3.4]octane core with an ethyl carboxylate moiety and an amino functional group, making it a versatile intermediate for drug discovery. Its CAS number 2172546-28-8 is frequently searched in chemical databases, reflecting its growing relevance in synthetic chemistry.

Recent studies highlight the compound's potential in modulating biological pathways, particularly in the development of central nervous system (CNS) therapeutics. Researchers are exploring its role as a scaffold for kinase inhibitors or GPCR-targeted drugs, aligning with trends in precision medicine. The 5-oxaspiro structure also exhibits stability under physiological conditions, a critical factor for bioavailability optimization—a hot topic in AI-driven drug design forums.

From a synthetic perspective, the ethyl ester group in 2172546-28-8 allows facile derivatization, addressing the demand for custom synthesis services often queried in search engines. The compound's chiral centers further enable enantioselective applications, meeting the pharmaceutical industry's focus on stereochemically pure APIs. Analytical challenges like HPLC method development for this spirocyclic system are frequently discussed in chromatography communities.

Environmental and regulatory aspects of ethyl 7-amino-2,2-dimethyl-5-oxaspiro[3.4]octane-8-carboxylate comply with green chemistry principles. Its low ecotoxicity profile makes it suitable for sustainable manufacturing processes, resonating with ESG-focused investors. Patent landscapes reveal growing IP activity around spirocyclic derivatives, with CAS 2172546-28-8 appearing in filings related to crop protection agents—a sector experiencing increased R&D investment.

Technical inquiries often center on the compound's spectral data (NMR, MS) and storage conditions, indicating its laboratory utility. The 2,2-dimethyl substitution pattern enhances shelf-life stability, reducing degradation concerns—a practical advantage for inventory management. Suppliers increasingly list 2172546-28-8 with detailed certificates of analysis, responding to quality assurance demands in contract research organizations.

In material science, the spiro[3.4]octane framework shows promise for advanced polymer modifiers, coinciding with nanotechnology search trends. Computational chemists utilize its 3D structure for molecular docking studies, leveraging AI/ML tools to predict binding affinities—an intersection point between traditional synthesis and digital chemistry workflows.